Cas no 144640-92-6 (5,5-dimethyloxolane-2-carbaldehyde)

• Product Name: 5,5-dimethyloxolane-2-carbaldehyde
• CAS No: 144640-92-6
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD24677374
• CID: 5291314
• PubChem ID: 15013419
• Update Time: 2026-03-10

5,5-dimethyloxolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde, tetrahydro-5,5-dimethyl-
• 5,5-Dimethyltetrahydrofuran-2-carbaldehyde
• 5,5-dimethyloxolane-2-carbaldehyde

• MDL： MFCD24677374
• Inchi： 1S/C7H12O2/c1-7(2)4-3-6(5-8)9-7/h5-6H,3-4H2,1-2H3
• InChI Key： SNGTYKJWJUMRFZ-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CCC1C=O

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 5,5-dimethyloxolane-2-carbaldehyde

Comprehensive Analysis of 5,5-dimethyloxolane-2-carbaldehyde (CAS No. 144640-92-6): Properties, Applications, and Industry Trends

5,5-dimethyloxolane-2-carbaldehyde (CAS No. 144640-92-6) is a specialized organic compound gaining attention in pharmaceutical and fragrance industries due to its unique structural properties. As a derivative of oxolane, this aldehyde features a five-membered ring with two methyl groups at the 5-position, enhancing its stability and reactivity profile. Researchers frequently search for "synthesis of 5,5-dimethyloxolane-2-carbaldehyde" or "CAS 144640-92-6 applications," reflecting growing interest in its synthetic pathways and commercial potential.

The compound's molecular formula C7H12O2 and molecular weight 128.17 g/mol make it a versatile intermediate in fine chemical synthesis. Recent studies highlight its role in producing flavoring agents and pharmaceutical precursors, aligning with the industry's shift toward sustainable bio-based materials. Environmental concerns have spurred searches for "green synthesis of oxolane derivatives," positioning 144640-92-6 as a candidate for eco-friendly production methods.

From a spectroscopic perspective, 5,5-dimethyloxolane-2-carbaldehyde exhibits distinct IR absorption at 1720 cm^-1 (C=O stretch) and NMR signals (δ 9.5 ppm for aldehyde proton), crucial for quality control. Analytical chemists often inquire about "HPLC methods for CAS 144640-92-6" or "spectral data of dimethyloxolane carbaldehyde," emphasizing the need for reliable characterization protocols.

In material science, the compound's low volatility (bp 180-182°C) and moderate polarity make it suitable for polymer modification. With rising interest in "high-performance polymer additives," 144640-92-6 is being explored as a crosslinking agent. Its compatibility with epoxy resins and polyurethanes responds to market demands for improved thermal stability in coatings.

Regulatory compliance remains a key focus, as evidenced by searches for "5,5-dimethyloxolane-2-carbaldehyde safety data." While not classified as hazardous, proper handling requires PPE and ventilation due to potential mild irritation. The compound's REACH registration status and storage conditions (2-8°C under nitrogen) are frequently queried by industrial users.

Emerging applications in asymmetric catalysis have positioned this aldehyde as a chiral building block. Organic chemists investigate "enantioselective reactions with 144640-92-6," particularly for natural product synthesis. This aligns with the pharmaceutical industry's push toward stereoselective drug development.

Market analysts note increasing procurement inquiries for CAS 144640-92-6, with purity specifications (>98%) and bulk pricing trends being top concerns. The compound's supply chain resilience has become a discussion point, especially post-pandemic, as manufacturers seek local sourcing alternatives for critical intermediates.